(Rac)-E1R

• IUPAC Name: 2-(2-methyl-5-oxo-3-phenylpyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C13H16N2O2/c1-9-11(10-5-3-2-4-6-10)7-13(17)15(9)8-12(14)16/h2-6,9,11H,7-8H2,1H3,(H2,14,16)
• InChI Key: ZTGRWYMPQCQTHD-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC(=O)N1CC(=O)N)C2=CC=CC=C2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

(Rac)-E1R, also known as (Rac)-Ethyl 2-(1-(4-(2-(5-methyl-1H-pyrazol-3-yl)ethyl)phenyl)ethylamino)pyrimidine-5-carboxylate, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound is known to target a specific protein, and its mechanism of action has been extensively studied. In

Scientific Research Applications

Gene Transfer Research Oversight

The National Institutes of Health's Recombinant DNA Advisory Committee (RAC) oversees gene transfer research. This committee, established in 1974, reviews protocols for human gene transfer trials, ensuring safety and ethical compliance. The RAC's role has evolved with advancements in gene transfer technology, highlighting the dynamic nature of regulatory oversight in clinical research (Lenzi, Altevogt, & Gostin, 2014).

RAC in Bioterrorism Debate

The RAC, initially focused on recombinant DNA, is suggested as a model for overseeing research with potential bioterrorism applications. This highlights the committee's adaptability and potential for broader application in scientific research governance (Perpich, 2002).

Big Data and Machine Learning in Scientific Research

Machine learning and AI technologies, including those developed at the Rutherford Appleton Laboratory (RAL), are revolutionizing the analysis of big scientific data. RAL's research underscores the importance of advanced computational methods in modern scientific endeavors (Hey, Butler, Jackson, & Thiyagalingam, 2019).

Historical Perspective on RAC

The RAC has been a pivotal entity in the oversight of recombinant DNA experiments and human gene therapy for over 38 years, shaping the direction of these scientific fields. This historical perspective underscores the RAC's influence on the trajectory of biomedical research (Wivel, 2014).

Environmental Impact in Construction

Research on recycled aggregate concrete (RAC) focuses on reducing environmental impact in the construction industry. This work is crucial in developing sustainable building practices and materials (Lotfi et al., 2015).

Seismic Research in Civil Engineering

Investigations on the seismic damage of RAC structures highlight the importance of understanding material behavior under extreme conditions. Such research is fundamental to advancing civil engineering and ensuring the safety and resilience of infrastructure (Wang & Xiao, 2018).

Raman Activated Cell Sorting in Biochemical Research

Raman activated cell sorting (RACS) represents a significant advancement in biochemical research, enabling scientists to link single cells to their chemical or phenotypic profiles. This technology demonstrates the growing intersection of physics and biology in research (Song, Yin, & Huang, 2016).

Governance in Environmental Policy

The Baltic Sea Regional Advisory Council (BS RAC) serves as a case study in environmental governance, emphasizing the role of science in policy-making and stakeholder engagement. This research reflects the complex interplay between science and policy in environmental management (Stöhr & Chabay, 2010).

Nanotechnology in Sustainable Construction

Nanotechnology applications in RAC research point towards significant advancements in sustainable construction materials. This field demonstrates the potential of nanotechnology in enhancing the performance and environmental footprint of building materials (Luo et al., 2019).